Cas no 1805234-06-3 (4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine)

• Product Name: 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805234-06-3
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4859450
• Update Time: 2025-05-22

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-2-3-4(9)1-5(10)13-6(3)7(11)12/h1,7H,2H2
• InChI Key： OFIWLPYCIAJHCK-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine: A Comprehensive Overview

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine, a compound with the CAS number 1805234-06-3, is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring with multiple substituents, including bromine atoms, a difluoromethyl group, and a fluorine atom. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 4-bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine involves advanced organic synthesis techniques, often requiring multi-step processes to achieve the desired substitution pattern on the pyridine ring. Recent studies have explored various methods to optimize the synthesis of this compound, focusing on improving yield and reducing reaction times. For instance, researchers have employed transition metal catalysts and microwave-assisted synthesis to streamline the production process. These advancements highlight the compound's importance in both academic and industrial settings.

In terms of chemical properties, 4-bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine exhibits unique electronic characteristics due to the electron-withdrawing groups attached to the pyridine ring. These groups significantly influence the molecule's reactivity in various chemical reactions. For example, the presence of multiple halogen atoms enhances the molecule's ability to participate in nucleophilic aromatic substitution reactions, making it a valuable substrate in organic synthesis. Recent research has also investigated its role as an intermediate in the synthesis of bioactive compounds, such as antiviral agents and anticancer drugs.

The application of 4-bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine extends beyond traditional organic chemistry. Its unique structure makes it a promising candidate for use in materials science, particularly in the development of advanced materials such as semiconductors and optoelectronic devices. The compound's ability to form stable coordination complexes with metal ions has been explored for potential applications in catalysis and sensor technology.

From an environmental perspective, understanding the fate and behavior of 4-bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under different environmental conditions, such as soil microbiota and aquatic environments. These investigations aim to provide insights into its persistence and toxicity, which are essential for regulatory assessments.

In conclusion, 4-bromo-3-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine, with its CAS number 1805234-06-3, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.